Cas no 534572-28-6 ((3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid)

• Product Name: (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid
• CAS No: 534572-28-6
• MF: C₁₃H₂₁NO₆
• MW: 287.31
• CID: 5111628
• Update Time: 2026-03-03

(3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,5R)-1-(TERT-BUTOXYCARBONYL)-5-(METHOXYCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID
• 534572-28-6
• (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C13H21NO6/c1-13(2,3)20-12(18)14-6-8(10(15)16)5-9(7-14)11(17)19-4/h8-9H,5-7H2,1-4H3,(H,15,16)/t8-,9+/m0/s1
• InChI Key： DYLHJFCOKNLATM-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(OC)=O)C[C@H](C(O)=O)C1

Additional information on (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid

Introduction to (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid (CAS No. 534572-28-6)

CAS No. 534572-28-6 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, formally known as (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid, is a derivative of piperidine, a heterocyclic amine that serves as a fundamental structural motif in numerous bioactive molecules. The precise stereochemistry of this compound, denoted by the (3S,5R) configuration, underscores its importance in the development of enantioselective drugs and chiral catalysts.

The tert-butoxy carbonyl (Boc) group at the 1-position and the methoxycarbonyl (Moc) group at the 5-position are critical functional moieties that enhance the stability and reactivity of the molecule. These protecting groups are widely employed in peptide synthesis and drug development to prevent unwanted side reactions while allowing for selective deprotection at later stages. The presence of these groups makes this compound a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on optimizing drug candidates for their pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The piperidine scaffold is particularly attractive due to its prevalence in approved drugs, such as antipsychotics and antivirals. The stereochemistry of (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid has been extensively studied to understand its influence on biological activity. Studies suggest that the (3S,5R) configuration confers favorable interactions with biological targets, potentially leading to enhanced efficacy and reduced toxicity compared to racemic or other stereoisomeric forms.

One of the most compelling aspects of this compound is its utility in the development of enzyme inhibitors. Piperidine derivatives have been shown to interact with a variety of enzymes by mimicking natural substrates or binding to allosteric sites. The (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid structure provides a versatile platform for designing molecules that target enzymes involved in metabolic pathways, inflammation, and cancer. For instance, recent studies have highlighted its potential in inhibiting kinases and proteases that play pivotal roles in signal transduction and disease progression.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design. The (3S,5R) configuration of this compound exemplifies how subtle differences in spatial arrangement can dramatically alter biological activity. Computational modeling and experimental validation have demonstrated that this specific stereochemistry enhances binding affinity and selectivity for certain enzymes. This insight has driven efforts to develop libraries of stereospecific piperidine derivatives for high-throughput screening (HTS) and structure-based drug design (SBDD).

Another area where this compound has shown promise is in the synthesis of peptidomimetics. Peptides are essential mediators of cellular communication but suffer from poor oral bioavailability due to their susceptibility to enzymatic degradation. By incorporating non-peptide fragments like piperidine derivatives into peptide mimics, researchers can improve stability while retaining biological activity. The (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid moiety can serve as a key structural element in these designs, providing both rigidity and functional handles for further derivatization.

The use of protecting groups such as Boc and Moc is not without its challenges. While these groups enhance synthetic robustness, they must be removed under specific conditions without affecting other functional moieties. Advances in deprotection chemistry have made it possible to achieve selective removal while maintaining molecular integrity. This has enabled more efficient synthetic routes to complex drug candidates derived from (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid, reducing both time-to-market and production costs.

In conclusion, (3S,5R)-1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)piperidine-3-carboxylic acid (CAS No. 534572-28-6) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry and functional groups make it a versatile building block for drug discovery efforts targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.